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Compound of Interest

Compound Name:

3-(3,4-

Methylenedioxyphenyl)phenol,

95%

CAS No.: 847822-74-6

Cat. No.: B6354431

Get Quote

Abstract
This application note details the optimized synthesis and functionalization of 3-(3,4-

methylenedioxyphenyl)phenol (also known as 3-(benzo[d][1,3]dioxol-5-yl)phenol). This biaryl

scaffold is a privileged structure in medicinal chemistry, serving as a core pharmacophore for

resveratrol analogues, estrogen receptor

(ER

) agonists, and VEGFR inhibitors. This guide provides a robust, scalable Suzuki-Miyaura cross-
coupling protocol, downstream functionalization strategies, and critical troubleshooting insights
to ensure high reproducibility in drug discovery workflows.

The Scaffold: Chemical Context & Significance[1][2]
[3][4][5]
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The target molecule represents a simplified, rigidified analogue of stilbenoids like Resveratrol

and Pterostilbene. Unlike the stilbene double bond, which is susceptible to photo-isomerization

(

), the biaryl bond provides a stable axis that maintains the spatial orientation of the phenolic
hydroxyl group relative to the lipophilic dioxole ring.

Key Structural Features:
Ring A (Phenol): Provides a hydrogen bond donor/acceptor site, critical for ligand-protein

binding (e.g., Asp/Glu residues in receptor pockets).

Ring B (1,3-Benzodioxole): A bioisostere for the 3,4-dimethoxyphenyl group, offering

improved metabolic stability against O-demethylation while maintaining electron-rich

character.

Core Synthesis: Suzuki-Miyaura Cross-Coupling[6]
[7]
The most efficient route to construct the biaryl axis is the palladium-catalyzed coupling of 3-

hydroxyphenylboronic acid and 5-bromo-1,3-benzodioxole. While the reverse coupling (boronic

acid on the dioxole) is possible, 3-hydroxyphenylboronic acid is more stable and less prone to

protodeboronation.

Reaction Workflow Diagram

Reactants:
3-Hydroxyphenylboronic acid

+
5-Bromo-1,3-benzodioxole

Cat. System:
Pd(dppf)Cl2 (3 mol%)

K3PO4 (2.0 equiv)
Dioxane/H2O (4:1)

 Mix
Reaction Cycle:

Reflux (90°C), 4-6h
Inert Atm (Ar/N2)

 Heat
Workup:

1. Cool to RT
2. Acidify (1M HCl) to pH 6

3. EtOAc Extraction

 Monitor TLC
Target Product:

3-(3,4-Methylenedioxyphenyl)phenol
(Off-white solid)

 Flash Column
(Hex/EtOAc)

Click to download full resolution via product page

Figure 1: Optimized workflow for the Suzuki-Miyaura coupling of electron-rich biaryls.

Detailed Protocol
Reagents:
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5-Bromo-1,3-benzodioxole (1.0 equiv, 5.0 mmol)

3-Hydroxyphenylboronic acid (1.2 equiv, 6.0 mmol)

Catalyst: Pd(dppf)Cl

CH

Cl

(3 mol%)

Base: K

PO

(2.0 equiv, 3M aqueous solution)

Solvent: 1,4-Dioxane (degassed)

Step-by-Step Procedure:

Inert Setup: Charge a dried Schlenk flask or microwave vial with the aryl bromide, boronic

acid, and Pd catalyst. Evacuate and backfill with Argon (

).

Solvent Addition: Add degassed 1,4-Dioxane (15 mL) via syringe. Stir to dissolve.

Base Activation: Add the aqueous K

PO

solution (3.3 mL). The mixture will become biphasic.

Reaction: Heat the mixture to 90°C.

Scientist's Note: If using a microwave reactor, heat to 110°C for 30 minutes. Conventional

heating requires 4–6 hours.
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Monitoring: Monitor via TLC (30% EtOAc in Hexanes). The product usually runs just below

the starting bromide but stains intensely with KMnO

or PMA (phosphomolybdic acid).

Quench & Workup: Cool to room temperature. Crucial Step: Carefully acidify with 1M HCl to

pH

5-6. This ensures the phenol is protonated (neutral) for extraction.

Extraction: Extract with EtOAc (

mL). Wash combined organics with brine, dry over Na

SO

, and concentrate.

Purification: Flash chromatography on silica gel. Gradient: 0%

20% EtOAc in Hexanes.

Catalyst Selection Guide
We compared three common catalyst systems for this specific transformation.
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Catalyst System Base/Solvent Yield Comments

Pd(dppf)Cl

K

PO

/ Dioxane

92%

Recommended.

Robust against air;

minimal

homocoupling.

Pd(PPh

)

Na

CO

/ Toluene

78%

"Black Pd"

precipitates early;

requires strict O

exclusion.

Pd(OAc)

/ SPhos

K

PO

/ Toluene

88%

Excellent for sterically

hindered substrates,

but more expensive.

Downstream Functionalization
Once the core scaffold is synthesized, it serves as a divergence point. The phenol group allows

for library generation (ethers/esters), while the methylenedioxy ring can be cleaved to reveal a

catechol for metabolic studies.

Divergent Synthesis Map
SCAFFOLD:

3-(3,4-Methylenedioxyphenyl)phenol

Reaction A: O-Alkylation
(R-X, K2CO3, DMF)

Reaction B: O-Acylation
(R-COCl, Et3N, DCM)

Reaction C: Ring Cleavage
(BBr3 or AlCl3)

Product A:
Biaryl Ethers

(Lipophilic Probes)

Product B:
Biaryl Esters
(Prodrugs)

Product C:
3-(3,4-Dihydroxyphenyl)phenol

(High Polarity/Metabolite)

 Strict Anhydrous
Conditions
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Figure 2: Functionalization pathways for library generation.

Protocol: Demethylenation (Catechol Formation)
Why do this? To synthesize the "resveratrol-like" triol metabolite or to increase water solubility.

Setup: Dissolve the scaffold (1.0 mmol) in anhydrous CH

Cl

(10 mL) under Argon. Cool to -78°C.

Addition: Dropwise add BBr

(1M in DCM, 3.0 equiv). The methylenedioxy ring requires harsher conditions than simple
methyl ethers.

Warming: Allow to warm to 0°C over 2 hours.

Quench:Caution! Quench dropwise with MeOH at 0°C (exothermic).

Result: This yields the catechol (3,4-dihydroxy) derivative. Note that this product is prone to

oxidation; store under inert gas.

Analytical Data Validation
To validate the synthesis of 3-(3,4-methylenedioxyphenyl)phenol, look for these diagnostic

signals:

H NMR (400 MHz, CDCl

):

5.99 (s, 2H): The diagnostic singlet for the -O-CH

-O- protons.

6.90–7.30 (m, 7H): Aromatic region. Look for the doublet-of-doublets characteristic of the
1,2,4-substituted benzodioxole ring.
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4.80–5.20 (s, 1H, br): Phenolic -OH (shift varies with concentration/solvent).

MS (ESI-):

Expect a molecular ion peak

at m/z 213.1.

References
Suzuki Coupling Mechanism & Review: Miyaura, N., & Suzuki, A. (1995). Palladium-

Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews,

95(7), 2457–2483. [Link]

Benzodioxole Bioactivity (VEGFR/Anticancer): Nathubhai, A., et al. (2015). 3-(Benzo[d]

[1,3]dioxol-5-ylamino)-N-(4-fluorophenyl)thiophene-2-carboxamide overcomes cancer

chemoresistance via inhibition of angiogenesis and P-glycoprotein efflux pump activity.[1]

Organic & Biomolecular Chemistry, 13, 4296-4309.[1] [Link]

General Suzuki Protocol for Phenols (Nickel/Palladium comparisons): Qin, H., et al. (2023).

Nickel-Catalyzed Suzuki Coupling of Phenols Enabled by SuFEx of Tosyl Fluoride.[2]

International Journal of Molecular Sciences, 24(2), 1228. [Link]

Reagent Data (5-Bromo-1,3-benzodioxole): National Center for Biotechnology Information.

PubChem Compound Summary for CID 17628, 5-Bromo-1,3-benzodioxole. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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